2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide
• InChI: InChI=1S/C21H23N3O4/c1-15-13-18(24(27)28)7-8-19(15)22-20(25)21(26)23-11-9-17(10-12-23)14-16-5-3-2-4-6-16/h2-8,13,17H,9-12,14H2,1H3,(H,22,25)
• InChI Key: DEHLTMGAVLPYTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide, also known as BZP-NMP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide acts as a competitive inhibitor of the dopamine transporter, preventing the reuptake of dopamine and leading to increased dopamine levels in the brain. This mechanism of action is similar to that of cocaine and amphetamines, which also inhibit the dopamine transporter.
Biochemical and Physiological Effects:
The increased dopamine levels in the brain resulting from 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide use can lead to a range of biochemical and physiological effects, including increased alertness, euphoria, and increased heart rate and blood pressure. However, the long-term effects of 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide use are not well understood and require further research.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide in lab experiments is its high potency and selectivity for the dopamine transporter, allowing for more precise and targeted experiments. However, limitations include the potential for toxicity and the need for specialized equipment and facilities for handling the compound safely.

Future Directions

For research on 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide include further exploration of its potential as a PET imaging agent for the dopamine system, as well as investigating its potential use in drug addiction treatment. Additionally, further research is needed to fully understand the long-term effects of 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide use and potential toxicity.

Synthesis Methods

The synthesis of 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide involves the reaction of 4-benzylpiperidine with 2-methyl-4-nitrophenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide has shown potential in various scientific research applications, including as a ligand for the dopamine transporter, a target for drug addiction treatment. 2-(4-benzylpiperidin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide has also been studied for its potential use as a radioligand for positron emission tomography (PET) imaging, allowing for non-invasive imaging of the brain's dopamine system.